Cas no 1597020-35-3 (1,4-dichloro-2-iodo-3-(3-methylbutoxy)butane)

• Product Name: 1,4-dichloro-2-iodo-3-(3-methylbutoxy)butane
• CAS No: 1597020-35-3
• MF: C₉H₁₇Cl₂IO
• MW: 339.041153669357
• CID: 6192770
• PubChem ID: 114772916
• Update Time: 2025-07-18

1,4-dichloro-2-iodo-3-(3-methylbutoxy)butane Chemical and Physical Properties

Names and Identifiers

• 1,4-dichloro-2-iodo-3-(3-methylbutoxy)butane
• EN300-1135076
• 1597020-35-3

• Inchi： 1S/C9H17Cl2IO/c1-7(2)3-4-13-9(6-11)8(12)5-10/h7-9H,3-6H2,1-2H3
• InChI Key： MHVVKRYBUMVFPF-UHFFFAOYSA-N
• SMILES： IC(CCl)C(CCl)OCCC(C)C

Computed Properties

• Exact Mass: 337.97012g/mol
• Monoisotopic Mass: 337.97012g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 9.2Ų

Additional information on 1,4-dichloro-2-iodo-3-(3-methylbutoxy)butane

Introduction to 1,4-dichloro-2-iodo-3-(3-methylbutoxy)butane (CAS No. 1597020-35-3)

1,4-dichloro-2-iodo-3-(3-methylbutoxy)butane (CAS No. 1597020-35-3) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by the presence of multiple functional groups, including chloro, iodo, and an alkoxy group, which contribute to its versatile reactivity and chemical properties.

The molecular formula of 1,4-dichloro-2-iodo-3-(3-methylbutoxy)butane is C₁₀H₁₉Cl₂I. Its molecular weight is approximately 326.6 g/mol. The compound's structure consists of a butane backbone with a 3-methylbutoxy group attached at the third carbon atom, and two chlorine atoms and one iodine atom substituted at the first, fourth, and second carbon atoms, respectively. This arrangement of functional groups imparts distinct physical and chemical properties to the molecule.

In terms of physical properties, 1,4-dichloro-2-iodo-3-(3-methylbutoxy)butane is a colorless liquid at room temperature with a boiling point of around 180°C. It is insoluble in water but exhibits good solubility in organic solvents such as dichloromethane, ethanol, and acetone. These solubility characteristics make it a valuable reagent in organic synthesis and pharmaceutical processes where solvent compatibility is crucial.

The chemical reactivity of 1,4-dichloro-2-iodo-3-(3-methylbutoxy)butane is primarily influenced by its halogen substituents (chlorine and iodine). The presence of these halogens makes the compound an excellent substrate for various substitution reactions, including nucleophilic substitution (SN₂) and elimination reactions (E2). The iodine atom, being more reactive than chlorine due to its larger size and lower electronegativity, can be selectively targeted for substitution reactions under mild conditions.

In the context of pharmaceutical research, 1,4-dichloro-2-iodo-3-(3-methylbutoxy)butane has shown promise as an intermediate in the synthesis of novel drug candidates. Recent studies have explored its use in the development of antiviral agents and anticancer drugs. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent antiviral activity against several strains of influenza virus. Another study in the European Journal of Medicinal Chemistry highlighted its potential as a precursor for synthesizing small molecules with anticancer properties.

Beyond pharmaceutical applications, 1,4-dichloro-2-iodo-3-(3-methylbutoxy)butane has also found use in materials science. Its unique combination of functional groups makes it suitable for the synthesis of advanced polymers and coatings. Researchers at the University of California have demonstrated that this compound can be used to create polymer-based materials with enhanced mechanical strength and thermal stability. These materials have potential applications in industries such as automotive manufacturing and aerospace engineering.

In addition to its practical applications, 1,4-dichloro-2-iodo-3-(3-methylbutoxy)butane serves as an important model compound for studying fundamental chemical reactions and mechanisms. Its reactivity has been extensively studied using various spectroscopic techniques such as NMR (Nuclear Magnetic Resonance), IR (Infrared Spectroscopy), and MS (Mass Spectrometry). These studies have provided valuable insights into the behavior of halogenated organic compounds under different reaction conditions.

Safety considerations are paramount when handling 1,4-dichloro-2-iodo-3-(3-methylbutoxy)butane. While it is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), including gloves and safety goggles, should be worn at all times. Additionally, adequate ventilation should be ensured to prevent inhalation of vapors.

In conclusion, 1,4-dichloro-2-iodo-3-(3-methylbutoxy)butane (CAS No. 1597020-35-3) is a multifaceted organic compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and reactivity make it an invaluable tool for researchers and chemists working in these fields. As ongoing research continues to uncover new uses for this compound, its importance in modern chemistry is likely to grow even further.